N-(3,4-dimethoxyphenethyl)-2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2-pyridin-2-ylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C24H24N4O3/c1-30-21-11-10-17(15-22(21)31-2)12-14-26-23(29)16-28-20-9-4-3-7-18(20)27-24(28)19-8-5-6-13-25-19/h3-11,13,15H,12,14,16H2,1-2H3,(H,26,29)
• InChI Key: UNVNXKRTFTXIRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C3=CC=CC=C3N=C2C4=CC=CC=N4)OC
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 1105209-40-2

Description

N-(3,4-dimethoxyphenethyl)-2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O3 and its molecular weight is 416.481. The purity is usually 95%.
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Scientific Research Applications

Acyl-Coenzyme A: Cholesterol O-Acyltransferase Inhibition

N-(3,4-dimethoxyphenethyl)-2-(2-(pyridin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide is explored as an inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), which is overexpressed in certain diseases. A related compound, K-604, demonstrated significant pharmacological effects and safety, suggesting potential therapeutic applications for diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Peripheral Benzodiazepine Receptor Probes

Compounds structurally similar to this compound have been synthesized as potential probes for studying Peripheral Benzodiazepine Receptors (PBR) in vivo, utilizing imaging techniques like SPECT (Katsifis et al., 2000).

Antimicrobial Activity

This compound's derivatives have shown promise in antimicrobial applications. Compounds with similar benzimidazole and pyridine structures have exhibited significant antimicrobial activity, indicating the potential of such derivatives in combating microbial infections (Fahim & Ismael, 2019).

Antitumor Activity

Derivatives of this compound have been evaluated for their potential antitumor activities. Some studies have shown that compounds with benzimidazole and pyridine structures possess considerable anticancer activities against various cancer cell lines (Yurttaş et al., 2015).

Corrosion Inhibition

The benzimidazole derivatives are also studied for their corrosion inhibition properties. Such compounds have been effective in inhibiting corrosion in certain metals, demonstrating their potential in industrial applications (Rouifi et al., 2020).

Insecticidal Properties

Research has been conducted on derivatives of this compound for their potential use as insecticides, indicating a broad spectrum of practical applications beyond medical uses (Fadda et al., 2017).